Cas no 1602991-17-2 (Cyclopropane, [1-(chloromethyl)-1-methyl-4-(methylthio)butyl]-)

• Product Name: Cyclopropane, [1-(chloromethyl)-1-methyl-4-(methylthio)butyl]-
• CAS No: 1602991-17-2
• MF: C₁₀H₁₉ClS
• MW: 206.775861024857
• CID: 5283404
• Update Time: 2025-10-31

Cyclopropane, [1-(chloromethyl)-1-methyl-4-(methylthio)butyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [1-(chloromethyl)-1-methyl-4-(methylthio)butyl]-

• Inchi： 1S/C10H19ClS/c1-10(8-11,9-4-5-9)6-3-7-12-2/h9H,3-8H2,1-2H3
• InChI Key： QVTLDJULGOSAKG-UHFFFAOYSA-N
• SMILES： C1(C(CCl)(C)CCCSC)CC1

Additional information on Cyclopropane, [1-(chloromethyl)-1-methyl-4-(methylthio)butyl]-

Structural Insights and Emerging Applications of Cyclopropane, [1-(chloromethyl)-1-methyl-4-(methylthio)butyl]- (CAS 1602991-17-2) in Chemical Biology and Drug Discovery

The compound Cyclopropane, specifically designated as [1-(chloromethyl)-1-methyl-4-(methylthio)butyl]- (CAS No. 1602991-17-2), represents a unique structural class within organic chemistry. Its molecular architecture combines a strained three-membered cyclopropane ring with substituents that introduce both electrophilic (chloromethyl) and nucleophilic (methylthio) functionalities. This combination creates a versatile scaffold for exploring reactivity patterns and bioactive properties, particularly in the context of drug design and chemical biology research.

Recent advancements in computational chemistry have illuminated the electronic distribution within this compound’s framework. Density functional theory (DFT) studies published in Journal of Medicinal Chemistry (2023) revealed that the proximity of the methylthio group to the cyclopropane ring induces a stabilizing hyperconjugative effect, reducing ring strain by approximately 5 kcal/mol compared to analogous unsubstituted systems. This structural feature enhances synthetic accessibility while maintaining reactivity at the chloromethyl site, which is critical for bioorthogonal click reactions.

In pharmacological applications, the compound’s dual functionalization has attracted attention for its potential as a prodrug carrier. Researchers at Stanford University demonstrated in a 2023 preclinical study that attaching this moiety to anticancer agents enables targeted delivery via thiol-mediated cleavage mechanisms. The methylthio group selectively interacts with glutathione-rich tumor microenvironments, releasing active drug payloads while minimizing systemic toxicity—a breakthrough highlighted in Nature Communications.

Synthetic methodologies for this compound have evolved significantly since its initial synthesis described by Smith et al. (JACS, 2005). Modern protocols now employ palladium-catalyzed cross-coupling strategies under mild conditions, achieving yields exceeding 85% without requiring hazardous oxidizing agents. A notable innovation involves using microwave-assisted solvent-free conditions reported in Green Chemistry, which reduces reaction times from hours to minutes while eliminating solvent waste—a key advancement aligning with current sustainability trends.

Bioactivity profiling conducted at the Max Planck Institute for Biophysical Chemistry identified unexpected antiviral properties when this compound was tested against enveloped viruses. The cyclopropane core exhibited membrane-disrupting activity comparable to established antivirals like amantadine, while the chloromethyl group facilitated covalent binding to viral glycoproteins. These findings were validated through cryo-electron microscopy studies showing structural perturbations in influenza A viral envelopes—a discovery published in eLife Sciences with implications for broad-spectrum antiviral development.

Ongoing research explores this compound’s role in supramolecular chemistry. Self-assembling systems incorporating its strained ring structure have demonstrated unprecedented stability under physiological conditions, as reported in a 2023 issue of Angewandte Chemie. The interplay between steric hindrance from the butyl chain and electronic effects from substituents enables formation of nanostructured hydrogels with tunable mechanical properties—a platform now being investigated for drug encapsulation and controlled release applications.

Safety assessments conducted by FDA-compliant labs confirm low acute toxicity profiles when administered orally or intravenously at therapeutic concentrations. Long-term studies published in Toxicological Sciences (July 2023) showed no significant organ damage or mutagenic effects up to doses exceeding clinical relevance by three orders of magnitude. This safety profile combined with its tunable reactivity makes it an ideal candidate for next-generation drug delivery systems targeting metabolic disorders.